Cas no 29049-31-8 (4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-)
29049-31-8 structure
Product Name:4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-
CAS No:29049-31-8
MF:C10H11Cl2N3
MW:244.120439767838
CID:258731
PubChem ID:318721
Update Time:2025-04-19
4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-
- 3,6-dichloro-N,N-bis(prop-2-enyl)pyridazin-4-amine
- DTXSID70312546
- NSC-257429
- NSC257429
- 29049-31-8
-
- Inchi: 1S/C10H11Cl2N3/c1-3-5-15(6-4-2)8-7-9(11)13-14-10(8)12/h3-4,7H,1-2,5-6H2
- InChI Key: XQNLCGRQWBWNFG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(N=N1)Cl)N(CC=C)CC=C
Computed Properties
- Exact Mass: 243.03323
- Monoisotopic Mass: 243.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29Ų
Experimental Properties
- PSA: 29.02
4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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